Cas no 1806904-49-3 (2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine
• CAS No: 1806904-49-3
• MF: C₇H₃F₂N₃O₃
• MW: 215.113827943802
• CID: 4872377
• Update Time: 2025-05-22

2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine

• Inchi： 1S/C7H3F2N3O3/c8-7(9)5-3(1-10)11-2-4(13)6(5)12(14)15/h2,7,13H
• InChI Key： XDEVRTVQVAXASQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine (CAS No. 1806904-49-3)

2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine (CAS No. 1806904-49-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethyl moiety, and nitro substituent, exhibits remarkable potential for diverse applications. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing interest in 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine is driven by its versatility and the increasing demand for fluorinated compounds in pharmaceutical and agrochemical industries. Fluorinated pyridines, such as this one, are known for their enhanced metabolic stability and bioavailability, making them ideal candidates for drug discovery. Researchers are particularly intrigued by its potential role in developing next-generation antimicrobial agents and herbicides, aligning with the global focus on combating antibiotic resistance and sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 1806904-49-3 presents an interesting challenge due to its multifunctional groups. The presence of both electron-withdrawing (nitro and cyano) and electron-donating (hydroxy) groups on the pyridine ring creates opportunities for selective modifications. This property is highly sought after in the design of catalysts and ligands for asymmetric synthesis, a hot topic in modern organic chemistry. Recent studies have explored its use in metal-organic frameworks (MOFs), where its structural features contribute to tailored porosity and reactivity.

Environmental and safety considerations are paramount when working with 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine. While not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive functional groups. The compound's stability under various pH conditions and thermal profiles are frequently studied, as these factors influence its applicability in green chemistry processes. This aligns with the broader industry shift toward eco-friendly synthesis methods and reduced waste generation.

In the context of analytical characterization, advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to elucidate the structure of CAS No. 1806904-49-3. These methods are critical for quality control in industrial production and for verifying the compound's purity in research settings. The compound's spectral data is often shared in open-access databases, supporting the open science movement and facilitating collaborative innovation.

The commercial availability of 2-Cyano-3-(difluoromethyl)-5-hydroxy-4-nitropyridine is limited but growing, with suppliers increasingly listing it in specialized catalogs. Pricing trends reflect its niche status, with costs influenced by factors like scale of production and purity requirements. Procurement strategies often involve custom synthesis services, particularly for researchers requiring derivatives or isotopically labeled versions for mechanistic studies.

Looking ahead, the trajectory for 1806904-49-3 appears promising. Patent analyses reveal a steady increase in filings incorporating this scaffold, particularly in areas like bioconjugation chemistry and photodynamic therapy. Its compatibility with click chemistry approaches further expands its utility in biotechnological applications. As computational methods like AI-assisted molecular design advance, the compound's profile may be further optimized for specific applications, bridging the gap between theoretical predictions and practical synthesis.

For researchers entering this space, key considerations include the compound's solubility profile (notably in polar aprotic solvents) and its reactivity toward common reagents. Collaborative networks sharing synthetic protocols and safety data have become invaluable resources. The compound's journey from laboratory curiosity to potential industrial staple exemplifies the dynamic nature of modern chemical innovation, where multidisciplinary approaches unlock new possibilities for specialized molecules.